Cas no 136669-90-4 (methyl 2-hydroxy-4-(trityloxy)benzoate)

• Product name: methyl 2-hydroxy-4-(trityloxy)benzoate
• CAS No: 136669-90-4
• MF: C₂₇H₂₂O₄
• MW: 410.46100
• CID: 2147158
• PubChem ID: 14999687

methyl 2-hydroxy-4-(trityloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-4-(trityloxy)benzoate
• YQCFUMFXEPULSH-UHFFFAOYSA-N
• DB-297864
• Methyl 2-hydroxy-4-(trityloxy)benzoate
• SCHEMBL4216471
• 136669-90-4

• Inchi： InChI=1S/C27H22O4/c1-30-26(29)24-18-17-23(19-25(24)28)31-27(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22/h2-19,28H,1H3
• InChI Key： YQCFUMFXEPULSH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 410.15200
• Monoisotopic Mass: 410.15180918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 5.54970